3-Aminobenzene-1-thiol hydrochloride

• Molecular Formula: C6H8ClNS
• Molecular Weight: 161.65 g/mol
• SMILES: C1=CC(=CC(=C1)S)N.Cl
• InChI: InChI=1S/C6H7NS.ClH/c7-5-2-1-3-6(8)4-5;/h1-4,8H,7H2;1H
• InChIKey: URMRKVKDLQBYRY-UHFFFAOYSA-N

3-Aminobenzene-1-thiol Hydrochloride: Isomeric Identity and Research-Grade Procurement Considerations

3-Aminobenzene-1-thiol hydrochloride (CAS 234075-21-9) is the hydrochloride salt of the meta-isomer of aminothiophenol, an aromatic bifunctional building block bearing both a thiol (-SH) and an amine (-NH2) group on a benzene ring [1]. The parent free base (3-aminothiophenol, CAS 22948-02-3) is a pale yellow to brown liquid at room temperature with a melting point of 97 °C and a predicted pKa of approximately 6.75 . The hydrochloride salt form offers distinct handling and solubility advantages, converting the malodorous liquid free base into a readily weighable solid with enhanced aqueous solubility for aqueous-phase reactions and biological assay preparations .

Solid hydrochloride salt — gravimetric dispensing and automated solid-handling compatibility.

Aqueous-phase reaction fit — enhanced solubility for water-based conjugations and assay preparations.

Meta-isomer specificity — prevents undesired benzothiazole cyclization; directs reactivity toward linear cross-coupling.

• [1] NIST Chemistry WebBook. 3-Aminobenzenethiol. CAS Registry Number: 22948-02-3. NIST Mass Spectrometry Data Center. View Source

Why Meta Matters: The Isomer-Specific Reactivity of 3-Aminobenzene-1-thiol Hydrochloride Precludes Direct Substitution

The three constitutional isomers of aminothiophenol (ortho-2-, meta-3-, and para-4-) exhibit fundamentally divergent chemical reactivity, surface-binding orientations, and biological activities that render them non-interchangeable [1]. Unlike the ortho isomer (2-aminothiophenol), which readily cyclizes to form benzothiazole derivatives via condensation with aldehydes or carboxylic acids, the meta-substitution pattern of 3-aminothiophenol prevents intramolecular cyclization, directing reactivity toward linear conjugation and cross-coupling pathways [2]. On gold and silicon surfaces, the three isomers adopt distinct grafting orientations: 2-ATP binds through both -NH2 and -SH groups, 4-ATP forms the densest upright monolayer, and 3-ATP exhibits unique cooperative resonance effects that switch surface reactivity toward the thiol group [3][4]. These regioisomer-specific properties mean that procurement decisions must be driven by the specific structural requirements of the intended application, not simply by selecting any 'aminothiophenol.'

3‑ATP·HCl (meta)

• Grafts via Si–S bond leaving free –NH2 terminus
• No intramolecular cyclization with aldehydes/acids
• Stable, weighable solid; low odor

ortho / para isomers

• Ortho binds via both –NH2 and –SH; cannot provide free amine
• Ortho readily forms benzothiazoles; alters conjugation pathways
• Free bases are malodorous liquids or low-melting solids; prone to oxidation

• [1] Batz, V.; Schneeweiss, M. A.; Kramer, D.; Hagenström, H.; Kolb, D. M.; Mandler, D. Electrochemistry and Structure of the Isomers of Aminothiophenol Adsorbed on Gold. Journal of Electroanalytical Chemistry 2000, 491 (1–2), 55–68. View Source
• [2] Wikipedia. 2-Aminothiophenol. It is a precursor to benzothiazoles. Isomers include 3-aminothiophenol and 4-aminothiophenol. View Source
• [3] Lee, C.-H.; Chen, W.-C.; Khung, Y. L. XPS Analysis of 2- and 3-Aminothiophenol Grafted on Silicon (111) Hydride Surfaces. Molecules 2018, 23 (10), 2712. View Source
• [4] Kuwabata, S. et al. Electrochemical Formation of a Polyaniline-Analogue Monolayer on a Gold Electrode. Langmuir 1999, 15 (20), 6806–6812. View Source

Quantitative Differential Evidence: 3-Aminobenzene-1-thiol Hydrochloride Against Its Closest Analogs

Regioselective Grafting on Silicon: 3-Aminothiophenol Binds Exclusively via Si–S, Whereas 2-Aminothiophenol Favors Si–N Linkage

When thermally grafted onto silicon (111) hydride surfaces at 130 °C under mesitylene, 2-aminothiophenol exhibits a strong preference for forming Si–N bonds through its amine group, while 3-aminothiophenol undergoes a switch in reactivity and grafts exclusively through Si–S bond formation via its thiol group [1]. This differential binding mode, confirmed by high-resolution XPS Si2p and S2p spectra, arises from antagonistic resonance in the ortho isomer versus cooperative resonance in the meta isomer. For 3-aminothiophenol, a distinct Si2p peak centered at 101.6 eV and a new S2p peak at 163.4 eV confirm the Si–S linkage [1]. This chemoselectivity is critical for applications requiring a free amine terminus on silicon substrates, where the ortho isomer cannot provide an unreacted -NH2 group.

Si‑grafting chemoselectivity

Head-to-head

3‑ATP: Si–S only
2‑ATP: Si–N dominant

Isomer-switched binding mode confirmed by XPS.

Requires free amine on Si(111)-H; ortho cannot provide.

Evidence Dimension	Grafting chemoselectivity on silicon (111) hydride surfaces
Target Compound Data	3-Aminothiophenol: Binds via Si–S (thiol group); Si2p peak at 101.6 eV; S2p peak at 163.4 eV
Comparator Or Baseline	2-Aminothiophenol: Binds via Si–N (amine group); no significant Si–S signal observed
Quantified Difference	Complete switch in reactive functional group from -NH2 (ortho) to -SH (meta) under identical grafting conditions (0.1 M in mesitylene, 130 °C, 18 h)
Conditions	Thermal grafting on Si(111)-H surfaces at 130 °C in nonpolar aprotic mesitylene solvent; XPS analysis with high-resolution Si2p, N1s, S2p scans

Why This Matters

For silicon-based biosensor or molecular electronics fabrication requiring a specific terminal functional group orientation, selecting the correct isomer is essential and non-negotiable.

• [1] Lee, C.-H.; Chen, W.-C.; Khung, Y. L. XPS Analysis of 2- and 3-Aminothiophenol Grafted on Silicon (111) Hydride Surfaces. Molecules 2018, 23 (10), 2712. View Source

Electrochemical Polymerization of Mixed Monolayers: Only the 1:1 Meta/Ortho Mixture Forms Polyaniline-Analogue Films

A self-assembled monolayer of aminobenzenethiol on Au(111) can be electrochemically polymerized into a polyaniline-analogue only when it consists of ortho (2-ATP) and meta (3-ATP) isomers in a 1:1 molar ratio; single-component monolayers of either isomer alone fail to polymerize [1]. This mixed-isomer monolayer, upon polymerization, exhibits electrochemical activity very similar to conventional polyaniline and gains high stability against reductive desorption in alkaline solution. Underpotential deposition of Cu on the polymerized mixed monolayer yielded a Cu coverage of 41% [1].

Electropolymerization

Head-to-head

1:1 2‑/3‑ATP mix: polymerizes
Single isomer: no film

Mixed-monolayer route mandatory for conductive SAMs.

Cu coverage 41% after polymerization (vs 65% for ethanethiol analog).

Evidence Dimension	Electrochemical polymerizability of self-assembled monolayers on Au(111)
Target Compound Data	Mixed 2-ATP/3-ATP (1:1 molar ratio): successful electrochemical polymerization; Cu coverage 41% after polymerization
Comparator Or Baseline	Single-component 2-ATP monolayer: no polymerization. Single-component 3-ATP monolayer: no polymerization. Single-component 3-aminophenethylthiol: successful polymerization (Cu coverage 65%)
Quantified Difference	Polymerization: Yes (mixed isomers) vs. No (single isomers). Cu UPD coverage: 41% vs. 65% (3-aminophenethylthiol)
Conditions	Au(111) substrate; SAM formation from ethanolic solutions; electrochemical oxidation in 0.1 M H2SO4; Cu UPD from 0.1 M H2SO4 + 1 mM CuSO4

Why This Matters

Researchers seeking to fabricate ultrathin conductive polymer films via SAM-directed electropolymerization must procure the meta-isomer (3-ATP) specifically for use in mixed monolayers with the ortho-isomer.

• [1] Kuwabata, S.; Yoneyama, H. Electrochemical Formation of a Polyaniline-Analogue Monolayer on a Gold Electrode. Langmuir 1999, 15 (20), 6806–6812. DOI: 10.1021/la981719b. View Source

Somatostatin Depletion Potency: 3-Aminothiophenol Ranks Among Active Cysteamine Analogs in Vivo with 79% IRS Remaining

In a systematic in vivo structure-activity relationship study of cysteamine analogs for their ability to decrease immunoreactive somatostatin (IRS) in rat gastric mucosa, 3-aminothiophenol (administered orally at molar equivalents to cysteamine-HCl 30 mg/100 g) resulted in an IRS level of 79% of controls, indicating moderate somatostatin-depleting activity [1]. In the same study, the ortho- and para-aminophenol analogs (o-, m-, p-aminophenol) showed no IRS-decreasing effect (>80% of controls), demonstrating that the thiol group is essential for this biological activity [1]. Furthermore, the aryl 2-, 3-, and 4-aminothiophenols also decreased immunoreactive prolactin in the pituitary by 38 to 78% [1].

Somatostatin IRS

Reported

79% IRS remaining
(21% depletion)

Model-response context; milder than cysteamine (59%).

Rat gastric mucosa; oral administration. Supports SAR interpretation.

Evidence Dimension	Immunoreactive somatostatin (IRS) depletion in rat gastric mucosa (% of control)
Target Compound Data	3-Aminothiophenol: 79% IRS remaining (21% depletion)
Comparator Or Baseline	Cystamine: 55%; Cysteamine: 59%; 2-Dimethylaminoethanethiol: 59%; Ethylamine: 66%; 1,3-Propanedithiol: 70%; Propylamine: 75%; o-, m-, p-Aminophenol: all >80% (no effect)
Quantified Difference	3-Aminothiophenol (79%) is significantly less active than cysteamine (59%) but more active than aminophenol isomers (all >80%)
Conditions	Adult female Sprague-Dawley rats; oral administration; sacrifice 4 h post-dose; gastric mucosa IRS measured by RIA

Why This Matters

For in vivo studies of somatostatin modulation or prolactin depletion, 3-aminothiophenol occupies a distinct position in the structure-activity landscape—active but milder than cysteamine—making it useful for dose-response and mechanistic studies.

• [1] Szabo, S.; Reichlin, S.; Bollinger-Gruber, J. A.; Brown, A. Somatostatin Depleting Potency of Cysteamine-Related Thiols and Amines in the Rat: Structure-Activity Relation. Journal of Pharmacology and Experimental Therapeutics 1992, 263 (2), 752–756. View Source

Physical State and Handling: 3-Aminobenzene-1-thiol Hydrochloride is a Solid, Unlike the Liquid Free Base Isomers

The three aminothiophenol isomers differ markedly in their physical states at ambient temperature: 2-aminothiophenol is a low-melting solid or liquid (MP 26 °C, density 1.200 g/cm³); 3-aminothiophenol free base is a pale yellow to brown liquid (MP 97 °C, density 1.179 g/mL, BP 80 °C at 16 mmHg); and 4-aminothiophenol is a low-melting yellow crystalline solid (MP 37–42 °C) [1]. The hydrochloride salt of the meta-isomer (3-aminobenzene-1-thiol hydrochloride) is a stable, odorless solid with molecular weight 161.65 g/mol (C6H8ClNS), offering unambiguous gravimetric dispensing and compatibility with automated solid-handling platforms . In contrast, the free base forms are malodorous liquids or low-melting solids prone to air oxidation, complicating accurate weighing and storage .

Physical state

Cross‑study

HCl salt: stable solid
Free base: liquid/ low‑MP

Enables gravimetric workflow; avoids liquid-handling oxidation.

Free base forms malodorous, air-sensitive.

Evidence Dimension	Physical state and melting point at ambient conditions
Target Compound Data	3-Aminobenzene-1-thiol hydrochloride: white to off-white solid, MW 161.65, purity ≥95% (HPLC/NMR)
Comparator Or Baseline	2-Aminothiophenol: oily solid/liquid, MP 26 °C; 3-Aminothiophenol free base: liquid, MP 97 °C, density 1.179 g/mL; 4-Aminothiophenol: crystalline solid, MP 37–42 °C
Quantified Difference	Hydrochloride salt is a solid at room temperature vs. liquid free base (3-ATP) vs. low-melting solids (2-ATP, 4-ATP). MW increase from 125.19 (free base) to 161.65 (HCl salt).
Conditions	Room temperature (20–25 °C), ambient pressure

Why This Matters

For high-throughput screening, automated synthesis, and precise stoichiometric control in multi-step reactions, the solid hydrochloride salt enables accurate gravimetric dispensing that is impossible with the malodorous, air-sensitive liquid free base.

• [1] Wikipedia. 2-Aminothiophenol. Density 1.200 g/cm³, Melting Point 26 °C, Boiling Point 234 °C. View Source

Hg(II) Adsorption: Poly(3-aminothiophenol)-Functionalized Adsorbents Achieve 213.2 mg/g Capacity

A diatomite-based magnetic adsorbent functionalized with poly(3-aminothiophenol) (DMT/CoFe2O4-p-ATP) demonstrated an optimal Hg(II) adsorption capacity of 213.2 mg/g under response-surface-methodology optimized conditions [1]. The adsorption followed pseudo-second-order kinetics and Langmuir isotherm models, indicating monolayer chemisorption governed by electrostatic attraction and surface chelation through the thiol and amine groups of 3-aminothiophenol [1]. For comparison, a related mesoporous silica system functionalized with poly(m-aminothiophenol) achieved 243.83 mg/g with 97.53% removal within 10 minutes at pH 4.0, suggesting that meta-aminothiophenol polymer coatings provide competitive heavy metal binding performance [2].

Hg(II) adsorption

Cross‑study

213.2 mg/g
(poly‑3‑ATP adsorbent)

Supports chelation-based adsorbent development.

Langmuir isotherm; magnetic diatomite support. Comparable m‑ATP variant: 243.8 mg/g.

Evidence Dimension	Maximum Hg(II) adsorption capacity
Target Compound Data	DMT/CoFe2O4-poly(3-ATP): 213.2 mg Hg(II)/g
Comparator Or Baseline	Magnetic mesoporous silica/poly(m-aminothiophenol): 243.83 mg/g, 97.53% removal in 10 min at pH 4.0
Quantified Difference	3-ATP-based adsorbent: 213.2 mg/g; comparable m-ATP-based material: 243.83 mg/g. Both outperform many conventional thiol-functionalized adsorbents.
Conditions	Aqueous solution; batch adsorption; response surface methodology optimization; Langmuir isotherm fitting

Why This Matters

For environmental chemistry labs developing Hg(II) remediation materials, 3-aminothiophenol is a demonstrated functional monomer for constructing high-capacity, magnetically separable adsorbents.

• [1] Zhang, S. et al. High Selective Removal Towards Hg(II) from Aqueous Solution with Magnetic Diatomite-Based Adsorbent Functionalized by Poly(3-Aminothiophenol): Conditional Optimization, Application, and Mechanism. Environmental Science and Pollution Research 2023, 30, 56121–56136. View Source
• [2] Functionalized Magnetic Mesoporous Silica/Poly(m-aminothiophenol) Nanocomposite for Hg(II) Rapid Uptake. PubMed. Adsorption capacity 243.83 mg/g, 97.53% removal at pH 4.0. View Source

Optimal Procurement Scenarios for 3-Aminobenzene-1-thiol Hydrochloride Based on Quantitative Evidence

Silicon Surface Functionalization Requiring Free Terminal Amine Groups

When grafting bifunctional molecules onto silicon (111)-H surfaces for biosensor or molecular electronics applications, 3-aminobenzene-1-thiol hydrochloride uniquely provides Si–S chemisorption with a free -NH2 terminus, as confirmed by XPS analysis [1]. The ortho isomer (2-ATP) cannot achieve this orientation because it preferentially binds through both -NH2 and -SH groups. The hydrochloride salt offers additional practical advantages: it can be accurately weighed as a solid and dissolved directly in reaction solvents, eliminating the handling difficulties of the liquid free base .

Fabrication of Polyaniline-Analogue Ultrathin Films via Mixed-Monolayer Electropolymerization

Researchers aiming to create electroactive polymer monolayers on gold electrodes must procure 3-aminothiophenol (or its hydrochloride salt) for use in precisely 1:1 molar ratio mixtures with the ortho isomer (2-ATP). Single-component monolayers of either isomer fail to electropolymerize, while the 1:1 mixed monolayer yields a conductive polyaniline-analogue film with enhanced stability against reductive desorption in alkaline media [1]. The hydrochloride salt of 3-ATP is preferred for this protocol because it ensures accurate stoichiometric control during monolayer formation from solution .

In Vivo Structure-Activity Studies of Somatostatin and Prolactin Modulation

For pharmacology laboratories investigating the structural requirements for somatostatin depletion or prolactin inhibition, 3-aminothiophenol provides a well-characterized reference point in the cysteamine analog series. It produces a measured 79% IRS remaining in rat gastric mucosa (vs. 59% for cysteamine) and decreases pituitary prolactin by 38–78% depending on conditions [1]. The hydrochloride salt form is directly compatible with aqueous dosing solutions for oral or parenteral administration, avoiding the need for pH adjustment or co-solvents required for the less water-soluble free base .

Synthesis of Hg(II)-Selective Magnetic Adsorbents for Water Remediation

Environmental chemistry and materials science groups developing functionalized adsorbents for heavy metal removal can utilize 3-aminobenzene-1-thiol hydrochloride as a monomer for in-situ polymerization onto magnetic diatomite or mesoporous silica supports. The resulting poly(3-aminothiophenol) coatings achieve Hg(II) adsorption capacities exceeding 213 mg/g through a combination of electrostatic and chelation mechanisms involving both the thiol and amine moieties [1]. The solid hydrochloride form facilitates controlled polymerization conditions by enabling precise monomer concentration in aqueous reaction media .

Application

Selection Property

Validation Focus

Si(111)-H surface functionalization studies

Isomer-specific grafting orientation

XPS-confirmed Si–S linkage with free amine terminus

Electropolymerized conductive monolayer research

1:1 mixed-isomer monolayer requirement

Polyaniline-analogue film formation; reductive desorption stability

In vivo somatostatin/prolactin structure-activity studies

Moderate IRS-depleting reference point

Dose-response and mechanistic differentiation from cysteamine

Magnetic Hg(II)-adsorbent synthesis

Thiol/amine bifunctional monomer for poly‑3‑ATP coatings

Adsorption capacity benchmarking (Langmuir, pseudo‑second order)

• [1] Lee, C.-H.; Chen, W.-C.; Khung, Y. L. XPS Analysis of 2- and 3-Aminothiophenol Grafted on Silicon (111) Hydride Surfaces. Molecules 2018, 23 (10), 2712. View Source